3,3-Bis(3-methyl-2-butenyl)-5-(2-methyl-1-oxopropyl)-1,2,4-cyclopentanetrione
3,3-Bis(3-methyl-2-butenyl)-5-(2-methyl-1-oxopropyl)-1,2,4-cyclopentanetrione
Cohulupone belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single carbon atom. Cohulupone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cohulupone is primarily located in the membrane (predicted from logP). Outside of the human body, cohulupone can be found in alcoholic beverages. This makes cohulupone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1891-34-5
VCID:
VC0159698
InChI:
InChI=1S/C19H26O4/c1-11(2)7-9-19(10-8-12(3)4)17(22)14(15(20)13(5)6)16(21)18(19)23/h7-8,13-14H,9-10H2,1-6H3
SMILES:
CC(C)C(=O)C1C(=O)C(=O)C(C1=O)(CC=C(C)C)CC=C(C)C
Molecular Formula:
C19H26O4
Molecular Weight:
318.4 g/mol
3,3-Bis(3-methyl-2-butenyl)-5-(2-methyl-1-oxopropyl)-1,2,4-cyclopentanetrione
CAS No.: 1891-34-5
Main Products
VCID: VC0159698
Molecular Formula: C19H26O4
Molecular Weight: 318.4 g/mol
| CAS No. | 1891-34-5 |
|---|---|
| Product Name | 3,3-Bis(3-methyl-2-butenyl)-5-(2-methyl-1-oxopropyl)-1,2,4-cyclopentanetrione |
| Molecular Formula | C19H26O4 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | 3,3-bis(3-methylbut-2-enyl)-5-(2-methylpropanoyl)cyclopentane-1,2,4-trione |
| Standard InChI | InChI=1S/C19H26O4/c1-11(2)7-9-19(10-8-12(3)4)17(22)14(15(20)13(5)6)16(21)18(19)23/h7-8,13-14H,9-10H2,1-6H3 |
| Standard InChIKey | HMEGPOIWNGKXBR-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)C1C(=O)C(=O)C(C1=O)(CC=C(C)C)CC=C(C)C |
| Canonical SMILES | CC(C)C(=O)C1C(=O)C(=O)C(C1=O)(CC=C(C)C)CC=C(C)C |
| Description | Cohulupone belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single carbon atom. Cohulupone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cohulupone is primarily located in the membrane (predicted from logP). Outside of the human body, cohulupone can be found in alcoholic beverages. This makes cohulupone a potential biomarker for the consumption of this food product. |
| PubChem Compound | 550598 |
| Last Modified | Nov 11 2021 |
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